Cas no 27058-12-4 (Ethanamine,N,N-dimethyl-2-(phenylmethoxy)-)

• Product Name: Ethanamine,N,N-dimethyl-2-(phenylmethoxy)-
• CAS No: 27058-12-4
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 288973
• PubChem ID: 234348
• Update Time: 2025-04-19

Ethanamine,N,N-dimethyl-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanamine,N,N-dimethyl-2-(phenylmethoxy)-
• (2-Benzyloxy-aethyl)-dimethyl-amin
• (2-benzyloxy-ethyl)-dimethyl-amine
• 2-(Benzyloxy)-N,N-dimethylethanamine
• 2-(Phenylmethoxy)-N,N-dimethylethanamine
• 2-Benzyloxyethyldimethylamin
• 2-benzyloxyethyldimethylamine
• DMAE benzoate
• N,N-Dimethyl-2-(benzyloxy)ethanamine
• p-Benzyloxy-N,N-dimethylethylamin
• DTXSID30949812
• SCHEMBL8352890
• NSC-34081
• Ethanamine,N-dimethyl-2-(phenylmethoxy)-
• VHZGUBBMYIIPAD-UHFFFAOYSA-N
• N,N-dimethyl-2-phenylmethoxyethanamine
• 27058-12-4
• Ethylamine,N-dimethyl-
• Ethanamine, N,N-dimethyl-2-(phenylmethoxy)-
• NSC34081
• 2-(Benzyloxy)-N,N-dimethylethan-1-amine
• Ethylamine, 2-(benzyloxy)-N,N-dimethyl-
• 2-(Benzyloxy)-N,N-dimethylethanamine #

• Inchi： 1S/C11H17NO/c1-12(2)8-9-13-10-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3
• InChI Key： VHZGUBBMYIIPAD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCN(C)C

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47
• LogP: 1.76480